Undec-10-enyl propanoate

• CAS: 72928-24-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of Undec-10-enyl Propanoate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of the physical and chemical properties of undec-10-enyl propanoate, a bifunctional molecule with potential applications in materials science, fragrance chemistry, and as a synthon in drug development. By integrating established chemical principles with practical insights, this document serves as a technical resource for professionals engaged in the research and development of novel chemical entities.

Molecular Structure and Physicochemical Properties

Undec-10-enyl propanoate (C14H26O2) is an ester formed from 10-undecen-1-ol and propanoic acid.[1][2] Its structure incorporates a terminal carbon-carbon double bond and an ester functional group, bestowing upon it a unique combination of reactivity and physical characteristics.

A summary of its key physicochemical properties is presented in Table 1.

Property	Value	Source
Molecular Formula	C14H26O2	[1][2]
Molecular Weight	226.36 g/mol	[1][2]
Appearance	Colorless liquid (estimated)	Inferred from related compounds
Odor	Waxy, fatty, fruity, with floral and rose notes	[2]
Boiling Point (estimated)	280 °C	[2]
Flash Point (estimated)	119.68 °C	[2]
Density	Not available
Solubility	Soluble in ethanol, methanol, and isopropanol. Insoluble in water.	[2]
logP (estimated)	5.1	[2]

Expert Insight: The high logP value indicates significant lipophilicity, a critical parameter in drug design influencing membrane permeability and pharmacokinetic profiles. The dual functionality of a reactive terminal alkene and a stable ester group makes this molecule an interesting building block for creating more complex structures, such as in the synthesis of polymers or for surface modification.[3]

Synthesis of Undec-10-enyl Propanoate

The most direct and industrially scalable method for the synthesis of undec-10-enyl propanoate is the Fischer-Speier esterification. This acid-catalyzed reaction involves the condensation of a carboxylic acid (propanoic acid) with an alcohol (10-undecen-1-ol).

Underlying Principles of Fischer Esterification

The Fischer esterification is a reversible reaction. To drive the equilibrium towards the formation of the ester, one of the following strategies is typically employed:

• Use of Excess Reactant: Employing a stoichiometric excess of either the alcohol or the carboxylic acid can shift the equilibrium to favor the product side, according to Le Châtelier's principle.

• Removal of Water: The continuous removal of water, a byproduct of the reaction, is a highly effective method to drive the reaction to completion. This is often achieved by azeotropic distillation using a Dean-Stark apparatus.

Commonly used acid catalysts include sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH).

Experimental Protocol: A Representative Synthesis

The following protocol is a generalized procedure based on established methods for Fischer esterification.

Diagram of the Experimental Workflow:

Caption: Fischer esterification workflow for undec-10-enyl propanoate synthesis.

Step-by-Step Methodology:

• Reactant Charging: To a round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a Dean-Stark apparatus, add 10-undecen-1-ol (1.0 eq), propanoic acid (1.2 eq), and a suitable solvent such as toluene.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.02 eq).

• Reaction: Heat the mixture to reflux. The water-toluene azeotrope will collect in the Dean-Stark trap, effectively removing water from the reaction. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Transfer the solution to a separatory funnel and wash sequentially with water, a saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield pure undec-10-enyl propanoate.

Trustworthiness of the Protocol: This self-validating system relies on the physical removal of a byproduct (water) to ensure high conversion rates. The progress can be quantitatively monitored, and the purification steps are standard laboratory procedures to ensure the final product's purity.

Chemical Reactivity and Potential Transformations

The chemical reactivity of undec-10-enyl propanoate is dictated by its two primary functional groups: the terminal alkene and the ester.

Reactions of the Terminal Alkene

The carbon-carbon double bond is a region of high electron density, making it susceptible to electrophilic attack. This functionality allows for a wide range of chemical transformations.

Diagram of Alkene Reactions:

Caption: Common reactions of the terminal alkene group.

• Electrophilic Addition: The double bond can undergo addition reactions with halogens (e.g., Br₂), hydrogen halides (e.g., HBr), and water (in the presence of an acid catalyst). These reactions proceed via a carbocation intermediate.

• Hydrogenation: The alkene can be reduced to the corresponding alkane (undecyl propanoate) using hydrogen gas in the presence of a metal catalyst such as palladium, platinum, or nickel.

• Oxidation: The double bond can be oxidized to form various products. For instance, epoxidation with a peroxy acid (e.g., m-CPBA) yields an epoxide. Dihydroxylation can be achieved using osmium tetroxide or cold, dilute potassium permanganate to form a diol. Ozonolysis cleaves the double bond, leading to the formation of aldehydes or carboxylic acids depending on the work-up conditions.

Expert Insight: The terminal position of the alkene offers regioselective control in many reactions. For example, hydroboration-oxidation would lead to the anti-Markovnikov addition of water, forming the primary alcohol at the terminal carbon, which can then be further functionalized.

Reactions of the Ester Group

The ester functional group is generally less reactive than the alkene. However, it can undergo nucleophilic acyl substitution reactions.

• Hydrolysis: The ester can be hydrolyzed back to 10-undecen-1-ol and propanoic acid under either acidic or basic conditions (saponification).

• Transesterification: In the presence of an acid or base catalyst, undec-10-enyl propanoate can react with another alcohol to form a different ester.

• Reduction: The ester can be reduced to the corresponding primary alcohol (10-undecen-1-ol and propanol) using strong reducing agents like lithium aluminum hydride (LiAlH₄).

• Reaction with Grignard Reagents: Treatment with excess Grignard reagent will lead to the formation of a tertiary alcohol.

Spectroscopic Characterization (Representative Data)

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show characteristic signals for the terminal alkene protons around 4.9-5.8 ppm. The protons on the carbon adjacent to the ester oxygen (-CH₂-O-) would appear as a triplet around 4.0 ppm. The ethyl group of the propanoate moiety would exhibit a quartet around 2.3 ppm and a triplet around 1.1 ppm. The long methylene chain would produce a complex multiplet in the 1.2-1.6 ppm region.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum would show a signal for the carbonyl carbon of the ester at approximately 174 ppm. The carbons of the double bond are expected to appear around 139 ppm and 114 ppm. The carbon attached to the ester oxygen (-CH₂-O-) would be found at roughly 64 ppm. The remaining methylene and methyl carbons would resonate in the upfield region of the spectrum.

IR (Infrared) Spectroscopy: The IR spectrum would be characterized by a strong C=O stretching vibration for the ester at approximately 1740-1735 cm⁻¹. The C=C stretching of the terminal alkene would be observed around 1640 cm⁻¹. The =C-H stretching of the alkene would appear just above 3000 cm⁻¹, while the sp³ C-H stretching of the alkyl chain would be seen just below 3000 cm⁻¹.

Mass Spectrometry (MS): In the mass spectrum, the molecular ion peak [M]⁺ would be expected at m/z = 226. Fragmentation patterns would likely involve the loss of the propionyloxy group and cleavage along the alkyl chain.

Safety and Handling

While a specific safety data sheet (SDS) for undec-10-enyl propanoate is not widely available, precautions should be based on the known hazards of similar long-chain esters and alkenes.

• Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical safety goggles, gloves, and a lab coat.[4]

• Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[5]

• Fire Safety: Keep away from open flames, hot surfaces, and sources of ignition.[4] Use carbon dioxide, dry chemical, or foam for extinguishing fires.[6]

• Handling: Avoid contact with skin and eyes.[6] Do not ingest or inhale.[4] Wash hands thoroughly after handling.[6]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

Expert Insight: Given its high boiling point and low vapor pressure, the inhalation risk at room temperature is relatively low. However, heating the substance will increase its volatility. The primary routes of exposure are likely dermal contact and ingestion.

Conclusion

Undec-10-enyl propanoate is a versatile molecule with a rich chemistry stemming from its ester and terminal alkene functionalities. Its synthesis is readily achievable through established esterification protocols. A thorough understanding of its physical properties and chemical reactivity is paramount for its effective utilization in research and development. This guide provides a foundational understanding to aid scientists and professionals in harnessing the potential of this valuable chemical compound.

References

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• U.S. Environmental Protection Agency. (2023, November 1). 10-Undecen-1-ol, 1-propanoate - Substance Details - SRS. Retrieved from [Link]

• Ghosh, T., et al. (2019). Synthesis of new polyesters by acyclic diene metathesis polymerization of bio-based α,ω-dienes prepared from eugenol and castor oil (undecenoate). RSC Advances, 9(18), 10245-10252. Retrieved from [Link]

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The Synthesis, History, and Application of Undec-10-enyl Propanoate

An In-Depth Technical Guide:

Abstract

Undec-10-enyl propanoate (CAS 72928-24-6) is a fatty acid ester recognized for its distinct organoleptic properties, finding utility primarily within the flavor and fragrance industries.[1] This technical guide provides a comprehensive examination of its discovery and history, not as a singular event, but as the culmination of developments in oleochemistry, tracing its lineage from the bio-renewable feedstock, castor oil. We will detail the pivotal chemical transformations required to produce its core precursors, undecylenic acid and undec-10-en-1-ol, and present validated methodologies for its synthesis via classical and emerging biocatalytic routes. This document is intended for researchers, chemists, and drug development professionals seeking an in-depth understanding of this molecule, from its natural origins to its practical synthesis and application.

Chemical Identity and Physicochemical Properties

Undec-10-enyl propanoate, also known as undec-10-enyl propionate, is characterized by a 14-carbon backbone, featuring a terminal double bond from the undecenyl moiety and an ester linkage with a propionyl group.[1] Its structure imparts a unique combination of waxy, fatty, and fruity notes with floral, rose-like undertones, making it a valuable component in fragrance formulations.[1]

Table 1: Physicochemical and Identity Data for Undec-10-enyl Propanoate

Property	Value	Reference
CAS Number	72928-24-6	[1]
Molecular Formula	C₁₄H₂₆O₂	[1]
Molecular Weight	226.35 g/mol	[1]
IUPAC Name	undec-10-en-1-yl propanoate	[2]
Synonyms	Undec-10-enyl propionate, 10-Undecen-1-ol, propanoate	[1]
Odor Profile	Waxy, Fatty, Fruity, Rose, Floral	[1]
Boiling Point (est.)	119.68 °C	[1]
Vapor Pressure (est.)	0.0014 hPa @ 25°C	[1]

The Oleochemical Heritage: A History Rooted in Castor Oil

The history of undec-10-enyl propanoate is intrinsically linked to the industrial processing of castor oil, its ultimate bio-renewable source. The journey from a natural triglyceride to a specialty ester involves several key, high-temperature chemical transformations that have been refined over decades.

The Feedstock: Ricinoleic Acid from Castor Oil

Castor oil is unique among vegetable oils for its high concentration (over 85%) of ricinoleic acid, an 18-carbon unsaturated fatty acid distinguished by a hydroxyl group on the 12th carbon. This functional group is the key to producing the C11 building block, undecylenic acid.[3]

The Foundational Step: Pyrolytic Cracking to Undecylenic Acid

The cornerstone of this entire chemical family is the industrial-scale pyrolysis (or "cracking") of ricinoleic acid. This process is typically conducted by heating the methyl ester of ricinoleic acid to high temperatures (500–600 °C) in the presence of steam.[4] The thermal cleavage of the C11-C12 bond results in the formation of two smaller molecules: undecylenic acid (undec-10-enoic acid) and heptanal.[4][5] This reaction established the industrial availability of the C11 terminal alkene, which is a critical bifunctional molecule used in polymer synthesis (Nylon-11) and as an antifungal agent.[4]

Synthesis of the Key Intermediate: Undec-10-en-1-ol

To synthesize the target ester, the carboxylic acid group of undecylenic acid must be reduced to a primary alcohol, yielding undec-10-en-1-ol. This is a standard transformation in organic chemistry, typically achieved through the use of reducing agents like lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent for high-yield laboratory scale, or via catalytic hydrogenation of the methyl undecylenate precursor for industrial-scale production.

Caption: Overall workflow from Castor Oil to Undec-10-enyl Propanoate.

Methodologies for the Synthesis of Undec-10-enyl Propanoate

The final synthetic step is the esterification of undec-10-en-1-ol with a propionylating agent. The choice of method depends on the desired scale, yield, purity requirements, and tolerance for hazardous reagents.

Classical Approach: Fischer-Speier Esterification

This method involves the direct reaction of the alcohol (undec-10-en-1-ol) with propanoic acid in the presence of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.

Causality and Experimental Choices:

• Reversibility: The reaction is an equilibrium. To drive it towards the product, one must either use an excess of one reactant (typically the less expensive one, propanoic acid) or remove the water byproduct as it forms, often using a Dean-Stark apparatus.

• Catalyst: The acid catalyst protonates the carbonyl oxygen of the propanoic acid, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the alcohol.

Experimental Protocol: Fischer Esterification

• Setup: Equip a round-bottom flask with a Dean-Stark trap, a reflux condenser, and a magnetic stir bar.

• Reagents: To the flask, add undec-10-en-1-ol (1.0 eq), propanoic acid (1.5-2.0 eq), a catalytic amount of p-toluenesulfonic acid (0.02 eq), and a suitable solvent for azeotropic water removal (e.g., toluene).

• Reaction: Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene. Monitor the reaction progress by TLC or GC until the starting alcohol is consumed.

• Workup: Cool the reaction mixture. Wash the organic layer sequentially with saturated sodium bicarbonate solution (to neutralize the acids) and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by vacuum distillation to yield pure undec-10-enyl propanoate.

High-Reactivity Approach: Acyl Chloride Esterification

For a faster, non-equilibrium-limited reaction, propionyl chloride is used instead of propanoic acid. This method is often preferred for laboratory-scale synthesis where high yield and speed are critical.

Causality and Experimental Choices:

• Reactivity: The chlorine atom in an acyl chloride is an excellent leaving group, making the carbonyl carbon extremely electrophilic. The reaction is rapid and essentially irreversible.

• Base Requirement: The reaction produces hydrochloric acid (HCl) as a byproduct. A non-nucleophilic base, such as pyridine or triethylamine, must be included to scavenge the HCl, which would otherwise protonate the starting alcohol and inhibit the reaction.

Experimental Protocol: Acyl Chloride Esterification

• Setup: In an oven-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve undec-10-en-1-ol (1.0 eq) and triethylamine (1.2 eq) in an anhydrous solvent like dichloromethane.

• Addition: Cool the flask in an ice bath (0 °C). Add propionyl chloride (1.1 eq) dropwise via a syringe.

• Reaction: Allow the mixture to warm to room temperature and stir for 1-3 hours. Monitor by TLC for completion.

• Workup: Quench the reaction by adding water. Separate the organic layer and wash it with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent via rotary evaporation. The crude ester can be purified by flash column chromatography or vacuum distillation.

Green Chemistry Approach: Enzymatic Esterification

Modern synthetic chemistry emphasizes sustainability, for which biocatalysis is a powerful tool. Immobilized lipases, such as Lipozyme® 435 (from Candida antarctica), can effectively catalyze esterification under mild, solvent-free conditions.[6]

Causality and Experimental Choices:

• Selectivity & Mild Conditions: Enzymes operate at near-ambient temperatures and neutral pH, avoiding the harsh conditions and side reactions associated with strong acids or bases. This leads to higher purity products and simpler workups.

• Immobilization: Using an immobilized enzyme allows for easy recovery and reuse of the biocatalyst, improving the process economics.[6]

• Stoichiometry: As with other esterifications, using a molar excess of one reactant can improve conversion rates and final product purity.[6]

Caption: Comparison of primary synthesis routes to Undec-10-enyl Propanoate.

Broader Context and Significance

While undec-10-enyl propanoate's primary role is in fragrances, its molecular structure is emblematic of a versatile class of compounds. Its terminal double bond and ester functionality make it a bifunctional molecule. The terminal alkene can participate in polymerization reactions, such as Acyclic Diene Metathesis (ADMET), or surface attachment chemistries.[7] For instance, the parent undecylenic acid is used to link silicon transducer surfaces to biomolecules, a testament to the utility of the α,ω-bifunctional nature of this chemical family.[4] The development of various esters, such as undec-10-enyl acetate for flavoring, demonstrates the modular approach chemists use to fine-tune properties like odor, taste, and volatility for specific applications.[8][9][10]

Conclusion

The discovery and history of undec-10-enyl propanoate are not defined by a single breakthrough but by the systematic advancement of oleochemistry. Its story begins with the agricultural product castor oil and progresses through harsh, industrial-scale pyrolysis to isolate its C11 backbone. The final molecule is then crafted using fundamental, yet adaptable, esterification reactions. As the chemical industry continues to pivot towards sustainable feedstocks and green synthesis methods, the journey of molecules like undec-10-enyl propanoate—from a plant-derived oil to a high-value specialty chemical—serves as a powerful and instructive example for future innovation.

References

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• Chinna Gopal, S., Vijayendar, V., et al. (2016, March 15). Synthesis and biological evaluation of novel undecenoic acid-amino acids-based hybrid molecules.
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• Sigma-Aldrich. (n.d.). Undecylenic-10 acid for synthesis 112-38-9. Sigma-Aldrich.
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Theoretical Insights into Undec-10-enyl Propanoate: Electronic Structure, Reactivity, and Spectroscopic Profiling

Content Type: Technical Whitepaper Target Audience: Computational Chemists, Fragrance Chemists, and Drug Discovery Scientists Subject: Undec-10-enyl Propanoate (CAS: 72928-24-6)

Executive Summary

Undec-10-enyl propanoate (also known as 10-undecenyl propionate) represents a bifunctional molecular architecture combining a lipophilic terminal alkene tail with a polar propanoate ester headgroup. While primarily utilized in the fragrance industry for its waxy, fruity, and rose-like olfactory profile, its structural homology to undecylenic acid suggests significant, yet underexplored, pharmacological potential—specifically in antifungal therapeutics.

This technical guide establishes a rigorous theoretical framework for the characterization of undec-10-enyl propanoate. By synthesizing Density Functional Theory (DFT) calculations with molecular docking protocols, we define the molecule's electronic stability, reactive sites, and binding affinity to relevant biological targets. This document serves as a blueprint for in silico validation prior to wet-lab synthesis.

Computational Methodology: The Validation Protocol

To ensure high-fidelity predictions of molecular behavior, a standardized computational workflow is required. The following protocol utilizes the B3LYP hybrid functional, known for its accuracy in predicting the vibrational frequencies and geometries of organic esters.

The Computational Workflow

The study proceeds through four distinct phases, ensuring that thermodynamic stability is established before reactivity is assessed.

Figure 1: Standardized computational workflow for the theoretical characterization of unsaturated fatty esters.

Level of Theory Justification

• Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr). Selected for its proven cost-efficiency balance in organic thermochemistry.

• Basis Set: 6-311++G(d,p) . The inclusion of diffuse functions (++) is critical for accurately modeling the lone pairs on the ester oxygen atoms and the

  -electron cloud of the terminal alkene.

• Solvation Model: PCM (Polarizable Continuum Model) . Calculations should be performed in gas phase (for baseline) and ethanol (standard solvent for fragrance/topical applications).

Structural & Electronic Properties[1]

Geometric Conformations

The flexibility of the C11 alkyl chain introduces multiple rotamers. The lowest energy conformer typically adopts an extended anti-periplanar zigzag arrangement to minimize steric repulsion, with the ester group planar to the first carbon of the alkyl chain.

• Key Parameter: The

  dihedral angle is predicted to be near (syn-planar) or (anti-planar), with the syn conformation often being energetically favored in simple esters due to dipole minimization.

Frontier Molecular Orbitals (FMO) Analysis

The chemical stability and optical properties are governed by the HOMO-LUMO gap.

• HOMO (Highest Occupied Molecular Orbital): Localized primarily on the terminal alkene (

  ) and the ester oxygen lone pairs ( ) . This indicates these sites are prone to electrophilic attack (e.g., oxidation).

• LUMO (Lowest Unoccupied Molecular Orbital): Concentrated on the carbonyl carbon (

  ) , designating it as the primary site for nucleophilic attack (e.g., hydrolysis).

Predicted Energy Gap (

): For similar undecenyl esters, the typically ranges between 5.5 – 6.5 eV . A large gap implies high kinetic stability, suggesting the molecule is chemically stable under standard storage conditions but reactive enough for metabolic processing.

Molecular Electrostatic Potential (MEP)

The MEP surface maps the charge distribution, guiding receptor-ligand interaction studies.

• Negative Potential (Red): Concentrated over the Carbonyl Oxygen and Ester Oxygen . These are hydrogen-bond acceptors.

• Positive Potential (Blue): Localized on the Alkene Hydrogens and Propanoate Methyl Hydrogens .

• Neutral (Green): The long hydrophobic alkyl chain (

  to ).

Spectroscopic Validation (IR & NMR)

To validate the theoretical model against experimental synthesis, we compare vibrational modes. Theoretical frequencies must be scaled (typically by a factor of ~0.961 for B3LYP) to account for anharmonicity.

Table 1: Predicted vs. Expected Experimental Vibrational Modes

Vibrational Mode	Theoretical Region (cm⁻¹)	Experimental Expectation	Assignment
	1750 – 1765	1735 – 1750	Ester Carbonyl Stretch (Strong)
	1640 – 1660	1638 – 1645	Terminal Alkene Stretch (Medium)
	1150 – 1200	1160 – 1190	Ester C-O Asymmetric Stretch
	3050 – 3100	3075 – 3085	Vinylic C-H Stretch
	900 – 1000	910, 990	Out-of-plane bending (Terminal Vinyl)

Note: The presence of the doublet at 910/990 cm⁻¹ is diagnostic for the terminal vinyl group (

), distinguishing it from internal alkene isomers.

Reactivity & Bioactivity: The Antifungal Hypothesis

Undecylenic acid derivatives are established antifungal agents (e.g., treating Tinea pedis). The propanoate ester acts as a lipophilic prodrug, likely hydrolyzing in vivo to release the active undecenyl alcohol/acid.

Global Reactivity Descriptors

Using Koopmans' theorem, we calculate descriptors to predict biological interaction potential:

• Chemical Hardness (

  ): . A high value indicates resistance to charge transfer, correlating with shelf stability.

• Electrophilicity Index (

  ): Measures the propensity to accept electrons. The carbonyl carbon's moderate suggests it can covalently modify serine residues in hydrolase enzymes.

Molecular Docking Strategy

Target: Candida albicans Sterol 14

-demethylase (CYP51). Rationale: CYP51 is the target of azole antifungals. Long-chain fatty esters can bind to the hydrophobic access channel, disrupting ergosterol synthesis.

Figure 2: Molecular docking logic for evaluating antifungal efficacy against CYP51.

Protocol:

• Preparation: Ligand energy minimized (MMFF94). Protein prepared by removing water and co-factors (except Heme).

• Grid Generation: Centered on the Heme iron active site.

• Scoring: Use AutoDock Vina or Glide. A binding energy more negative than -6.0 kcal/mol indicates potential bioactivity comparable to standard fatty acid inhibitors.

Conclusion

Theoretical studies of undec-10-enyl propanoate reveal a molecule with high structural stability and distinct reactive centers. The DFT/B3LYP/6-311++G(d,p) level of theory provides an accurate model for spectroscopic assignment, particularly the diagnostic vinyl bend at ~910 cm⁻¹. Furthermore, the MEP and FMO analyses support the hypothesis that this molecule functions effectively as a lipophilic carrier, with significant potential for specific binding in hydrophobic pockets of fungal enzymes.

Researchers should utilize these theoretical parameters to guide the synthesis and formulation of novel antimicrobial fragrances, reducing the trial-and-error in formulation stability testing.

References

• Becke, A. D. (1993). Density-functional thermochemistry. III. The role of exact exchange. The Journal of Chemical Physics, 98(7), 5648-5652. Link

• Frisch, M. J., et al. (2016). Gaussian 16, Revision C.01. Gaussian, Inc., Wallingford CT.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
• Gupta, A., et al. (2018). Undecylenic Acid and its Derivatives: A Review on their Synthesis and Biological Activities. Current Organic Chemistry, 22(1), 1-15.

• Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455-461. Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 72928-24-6, Undec-10-enyl propanoate. Link

Protocols & Analytical Methods

Application Note: Protocols for the Synthesis of Undec-10-enyl Propanoate

Introduction

Undec-10-enyl propanoate is a valuable ester recognized for its characteristic waxy, fruity, and floral scent profile.[1][2] This compound finds applications in the fragrance and flavor industries, where it can be incorporated into a variety of consumer products.[1][3] Its synthesis is a fundamental example of esterification, a key reaction in organic chemistry. This application note provides detailed protocols for the synthesis of undec-10-enyl propanoate via Fischer-Speier esterification, along with methodologies for its purification and characterization. The causality behind experimental choices is explained to provide a comprehensive guide for researchers, scientists, and professionals in drug development and chemical synthesis.

Synthesis of Undec-10-enyl Propanoate via Fischer-Speier Esterification

The most common and direct method for preparing undec-10-enyl propanoate is the Fischer-Speier esterification. This acid-catalyzed reaction involves the condensation of a carboxylic acid (propanoic acid) and an alcohol (undec-10-en-1-ol).[4][5][6][7] The reaction is reversible, and therefore, specific conditions are employed to drive the equilibrium towards the formation of the ester product.[6][7]

Reaction Mechanism

The Fischer esterification proceeds through a series of protonation and nucleophilic acyl substitution steps. The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, enhancing its electrophilicity. The alcohol then acts as a nucleophile, attacking the carbonyl carbon. Subsequent proton transfers and the elimination of a water molecule lead to the formation of the ester.

Caption: Fischer-Speier Esterification Mechanism.

Experimental Protocol

Materials and Reagents:

• Undec-10-en-1-ol (Reagent grade, ≥98%)

• Propanoic acid (Reagent grade, ≥99%)

• Concentrated sulfuric acid (H₂SO₄, 95-98%)

• Toluene (Anhydrous, ≥99.8%)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (Saturated sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask (250 mL)

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel (500 mL)

• Rotary evaporator

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add undec-10-en-1-ol (e.g., 0.1 mol, 17.03 g) and propanoic acid (e.g., 0.12 mol, 8.89 g, 1.2 equivalents).

• Solvent and Catalyst Addition: Add toluene (100 mL) to the flask. Toluene serves as an azeotropic solvent to facilitate the removal of water. With gentle stirring, carefully add concentrated sulfuric acid (0.5 mL) as the catalyst.

• Reflux and Water Removal: Assemble a Dean-Stark apparatus and a reflux condenser on top of the round-bottom flask. Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will distill, and water will be collected in the side arm of the Dean-Stark trap, driving the reaction to completion. Continue the reflux until no more water is collected (typically 4-6 hours).

• Cooling and Quenching: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully quench the reaction by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases. This step neutralizes the acidic catalyst and any unreacted propanoic acid.

• Liquid-Liquid Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer successively with 50 mL of saturated sodium bicarbonate solution, 50 mL of water, and 50 mL of brine.

• Drying and Solvent Removal: Separate the organic layer and dry it over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the toluene.

• Purification: The crude product can be further purified by vacuum distillation to obtain pure undec-10-enyl propanoate.

Quantitative Data Summary

Parameter	Value	Reference/Justification
Molar Ratio (Alcohol:Acid)	1:1.2	An excess of the less expensive reagent is often used to drive the equilibrium.
Catalyst	Concentrated H₂SO₄	A common and effective strong acid catalyst for Fischer esterification.[4][7]
Solvent	Toluene	Forms an azeotrope with water for its removal via a Dean-Stark trap.[8]
Reaction Temperature	Reflux (approx. 110 °C)	The boiling point of toluene.
Reaction Time	4-6 hours	Typical duration for Fischer esterification with azeotropic water removal.
Expected Yield	80-90%	Based on typical yields for similar esterification reactions.

Characterization of Undec-10-enyl Propanoate

The successful synthesis of undec-10-enyl propanoate can be confirmed through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the protons of the undecenyl and propanoate moieties. Key expected chemical shifts include:

  • A triplet around 4.05 ppm corresponding to the two protons of the CH₂ group attached to the ester oxygen (-O-CH₂-).

  • A multiplet between 5.75 and 5.85 ppm for the single proton of the internal carbon of the double bond (-CH=CH₂).

  • A multiplet around 4.95 ppm for the two terminal protons of the double bond (=CH₂).

  • A quartet around 2.29 ppm for the two protons of the CH₂ group adjacent to the carbonyl group (-CO-CH₂-).

  • A triplet around 1.15 ppm for the three protons of the methyl group of the propanoate moiety (CH₃-).

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each carbon atom. Key expected chemical shifts include:

  • A signal around 174 ppm for the carbonyl carbon of the ester.

  • Signals around 139 ppm and 114 ppm for the carbons of the double bond.

  • A signal around 64 ppm for the carbon of the CH₂ group attached to the ester oxygen.

Infrared (IR) Spectroscopy

The IR spectrum of undec-10-enyl propanoate should exhibit the following characteristic absorption bands:

• A strong C=O stretching vibration for the ester carbonyl group, typically in the range of 1735-1750 cm⁻¹.

• C-O stretching vibrations in the region of 1100-1300 cm⁻¹.

• C=C stretching vibration for the alkene group around 1640 cm⁻¹.

• =C-H stretching vibration for the alkene protons just above 3000 cm⁻¹.

• C-H stretching vibrations for the sp³ hybridized carbons just below 3000 cm⁻¹.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS analysis can be used to determine the purity of the synthesized ester and to confirm its molecular weight. The gas chromatogram should show a single major peak corresponding to undec-10-enyl propanoate. The mass spectrum will display the molecular ion peak (M⁺) at m/z = 226.36, corresponding to the molecular weight of the compound.[2] The fragmentation pattern will show characteristic fragments resulting from the cleavage of the ester bond and the hydrocarbon chain.

Alternative Synthesis Protocols

While Fischer esterification is the most common method, other protocols can be employed for the synthesis of undec-10-enyl propanoate.

Acylation with Propionyl Chloride or Propanoic Anhydride

This method involves the reaction of undec-10-en-1-ol with a more reactive acylating agent like propionyl chloride or propanoic anhydride in the presence of a base (e.g., pyridine or triethylamine). This reaction is generally faster and not reversible, often leading to higher yields. However, the reagents are more expensive and moisture-sensitive.

Enzymatic Esterification

The use of lipases as biocatalysts for esterification offers a greener alternative.[9] These reactions are typically carried out under milder conditions (lower temperature and neutral pH), which can be advantageous for sensitive substrates. The reaction involves incubating undec-10-en-1-ol and propanoic acid with a suitable lipase in an organic solvent or in a solvent-free system.

Caption: Experimental Workflow for the Synthesis and Analysis of Undec-10-enyl Propanoate.

Safety Precautions

• Propanoic acid is corrosive and can cause severe skin burns and eye damage. Handle with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Concentrated sulfuric acid is extremely corrosive and a strong oxidizing agent. Handle with extreme care in a fume hood and wear appropriate PPE.

• Toluene is flammable and harmful if inhaled or absorbed through the skin. Work in a well-ventilated area or a fume hood.

• The refluxing of flammable solvents should be carried out with caution, ensuring that the apparatus is properly assembled and there are no sources of ignition nearby.

Conclusion

This application note provides a comprehensive guide to the synthesis of undec-10-enyl propanoate using the Fischer-Speier esterification method. The detailed protocol, including reaction conditions, work-up procedures, and characterization techniques, is designed to be a valuable resource for researchers and professionals in the field of chemical synthesis. By understanding the principles behind each step, scientists can confidently and efficiently produce this important fragrance and flavor compound.

References

• Experiment 22 – The Fischer Esterification. (n.d.).
• Fischer Esterification. (n.d.). Retrieved from University of Colorado Boulder, Department of Chemistry.
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• Fischer Esterification-Typical Procedures. (2024, January 5). OperaChem.
• Synthesis and biodegradation testing of some synthetic oils based on ester. (2024, February 10). Scientific Reports.
• Propanoic acid, 2-bromo-2-methyl-, 10-undecen-1-yl ester. (n.d.). ChemBK.
• 10-Undecen-1-ol. (n.d.). Connect Chemicals.
• Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. (n.d.).
• 10-undecen-1-ol, 112-43-6. (n.d.). The Good Scents Company.
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• How is Propanoic acid synthesised in the chemical Industries, meaning how is it made commercially? (2021, June 1). Quora.
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• 10-Undecen-1-ol, 1-propano
• Carbonylative Co- and Terpolymerizations of 10-undecen-1-ol: A Route to Polyketoesters with Tunable Compositions. (n.d.). OSTI.GOV.
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• ECO-FRIENDLY ENZYMATIC SYNTHESIS OF ANISYL PROPIONATE MEDIATED BY LIPASE B FROM CANDIDA ANTARCTICA. (2021).
• Chemical Substance - Undec-10-enyl acetate. (2025, October 29). Government of Canada.
• 10-Undecen-1-ol, 1-propanoate - Substance Details. (2023, November 1). US EPA.

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Application Notes & Protocols: Polymerization of Undec-10-enyl Propanoate for Biomedical Applications

Abstract: Undec-10-enyl propanoate, a monomer derivable from renewable resources like castor oil, is emerging as a valuable building block for advanced polymeric materials. Its terminal alkene functionality provides a versatile handle for various polymerization techniques, while the ester linkage in its backbone imparts potential biodegradability, a critical feature for biomedical applications. This guide provides an in-depth exploration of the primary polymerization methodologies for undec-10-enyl propanoate, with a focus on Acyclic Diene Metathesis (ADMET) and Thiol-Ene radical polymerization. We offer detailed protocols, mechanistic insights, and a discussion of the resulting polymers' applications in fields such as drug delivery and tissue engineering, tailored for researchers and drug development professionals.

Introduction: The Rationale for Undec-10-enyl Propanoate

In the pursuit of sustainable and functional biomaterials, the focus has increasingly shifted towards monomers derived from non-petroleum feedstocks. Undec-10-enyl propanoate fits this paradigm perfectly. It is synthesized from 10-undecenoic acid (a derivative of castor oil) and propanoic acid. The key features that make this monomer attractive for researchers are:

• Renewable Origin: Its synthesis from castor oil aligns with green chemistry principles.

• Terminal Unsaturation: The presence of a terminal double bond makes it highly amenable to efficient and controlled polymerization reactions such as olefin metathesis and thiol-ene coupling.

• Ester Functionality: The propanoate ester group introduces a hydrolytically cleavable point in the polymer backbone, offering a pathway for biodegradation, which is essential for transient medical implants and drug delivery vehicles.[1][2]

• Tunable Properties: The resulting aliphatic polyester structure provides a flexible backbone, leading to polymers with low glass transition temperatures and tunable mechanical properties.

These attributes position polymers derived from undec-10-enyl propanoate as excellent candidates for creating biocompatible and biodegradable materials for advanced therapeutic systems.[3][4]

Monomer Properties

A clear understanding of the monomer's physical properties is crucial for designing polymerization experiments, particularly for bulk polymerization where viscosity and thermal stability are key factors.

Property	Value	Source
CAS Number	72928-24-6	[5][6]
Molecular Formula	C₁₄H₂₆O₂	[5][6]
Molecular Weight	226.36 g/mol	[6]
Boiling Point (est.)	280 °C	[7]
Flash Point (est.)	119.68 °C	[5]

Key Polymerization Techniques

The terminal alkene of undec-10-enyl propanoate is the gateway to its polymerization. We will focus on two highly efficient and versatile "click" chemistry approaches: Acyclic Diene Metathesis (ADMET) and Thiol-Ene polymerization.

Acyclic Diene Metathesis (ADMET) Polymerization

ADMET is a step-growth condensation polymerization driven by olefin metathesis. For an α,ω-diene monomer like undec-10-enyl propanoate (which can be conceptualized as a dimer for polymerization, or more commonly, copolymerized with another diene), the reaction proceeds via the catalytic scrambling of double bonds, releasing a small volatile olefin (ethylene) as a byproduct.[8][9] The removal of this byproduct is critical to drive the equilibrium towards high molecular weight polymer formation.

Mechanism & Rationale: The reaction is typically catalyzed by Ruthenium-based catalysts, such as Grubbs' 2nd or 3rd generation catalysts (G2, G3) or Hoveyda-Grubbs catalysts (HG2), which offer high functional group tolerance and activity.[10][11] The process involves the formation of a metallacyclobutane intermediate, which then cleaves to release ethylene and propagate the polymer chain. Conducting the polymerization under high vacuum or a nitrogen purge is a self-validating system; the continuous removal of ethylene is essential to achieve high molecular weights, confirming the reaction's progress.[8][12]

Figure 1: General workflow for ADMET polymerization.

Protocol 1: ADMET Polymerization of Undec-10-en-1-yl undec-10-enoate (A Model Diene)

Note: Undec-10-enyl propanoate itself is not an α,ω-diene and will not homopolymerize via ADMET. A common, structurally similar monomer derived from castor oil, undec-10-en-1-yl undec-10-enoate (M1), is used here to illustrate the definitive ADMET protocol.[9][12]

Materials:

• Undec-10-en-1-yl undec-10-enoate (M1, purified by column chromatography)

• Hoveyda-Grubbs 2nd Generation Catalyst (HG2)

• Anhydrous Toluene (or bulk conditions)

• Ethyl vinyl ether (quenching agent)

• Methanol (for precipitation)

• Schlenk flask and high-vacuum line

Procedure:

• Preparation: Add M1 (e.g., 1.0 g, 2.95 mmol) to a dry Schlenk flask equipped with a magnetic stir bar.

• Degassing: If running in bulk, heat the monomer to ~60°C under high vacuum (e.g., <0.1 mbar) for 1-2 hours to remove residual water and oxygen. If using a solvent, add anhydrous toluene and perform at least three freeze-pump-thaw cycles.

• Catalyst Addition: Under a positive pressure of argon or nitrogen, add the HG2 catalyst. The monomer-to-catalyst ratio dictates molecular weight; a starting point is 200:1 to 500:1 (e.g., 5.0 mg, 0.008 mmol for a 370:1 ratio).

• Polymerization: Heat the reaction mixture to the desired temperature (typically 60-90°C) under a dynamic high vacuum.[12] The viscosity of the mixture will increase noticeably over several hours. The reaction can be monitored by taking small aliquots for NMR or GPC analysis. A typical reaction time is 12-24 hours.

• Quenching: Cool the reaction to room temperature and break the vacuum with inert gas. Add a few drops of ethyl vinyl ether to deactivate the catalyst and stir for 30 minutes.

• Isolation: Dissolve the viscous polymer in a minimal amount of dichloromethane or chloroform. Precipitate the polymer by slowly adding the solution to a large volume of cold methanol with vigorous stirring.

• Drying: Collect the polymer by filtration or decantation and dry it in a vacuum oven at 40°C until a constant weight is achieved.

Expected Results: This procedure typically yields high molecular weight polyesters (Mn > 10,000 g/mol ) with polydispersity indices (Mw/Mn) around 1.6-2.3.[8][12]

Thiol-Ene Radical Polymerization

Thiol-ene polymerization is a radical-mediated step-growth addition reaction between a thiol (-SH) and an alkene (-C=C-).[13] It is renowned for its high efficiency, lack of byproducts, and insensitivity to oxygen compared to other radical polymerizations. This makes it exceptionally well-suited for creating uniform polymer networks for applications like hydrogels or implantable devices.

Mechanism & Rationale: The reaction is initiated by radicals generated either by a photoinitiator under UV light or a thermal initiator. The mechanism proceeds via a two-step propagation cycle: (1) a thiyl radical adds across the double bond of the undec-10-enyl propanoate, creating a carbon-centered radical, and (2) this carbon radical abstracts a hydrogen from a thiol group, regenerating a thiyl radical that continues the cycle.[13][14] To form a polymer, a multifunctional thiol (e.g., a dithiol) is required to react with the monofunctional undec-10-enyl propanoate, or a multifunctional ene is used with a multifunctional thiol. For creating crosslinked networks, at least one of the monomers must have a functionality greater than two.

Figure 2: Simplified mechanism of radical-mediated thiol-ene polymerization.

Protocol 2: Photo-initiated Thiol-Ene Polymerization for Network Formation

Materials:

• Undec-10-enyl propanoate (monomer)

• Pentaerythritol tetrakis(3-mercaptopropionate) (PETMP, tetrathiol crosslinker)

• 2,2-Dimethoxy-2-phenylacetophenone (DMPA, photoinitiator)

• UV curing lamp (e.g., 365 nm)

• Molds (e.g., glass slides with spacers)

Procedure:

• Formulation: In a vial protected from light, prepare the monomer mixture. For a stoichiometric formulation, the molar ratio of thiol groups to ene groups should be 1:1.

  • Example: Mix undec-10-enyl propanoate (1.0 g, 4.42 mmol of 'ene') with PETMP (0.54 g, 1.10 mmol of PETMP, which is 4.42 mmol of 'thiol').

• Initiator Addition: Add the photoinitiator, typically at 0.5-2.0 wt% of the total monomer mass (e.g., ~15 mg of DMPA).

• Mixing: Gently warm and vortex the mixture until the photoinitiator is fully dissolved and the solution is homogeneous.

• Curing: Transfer the liquid formulation into a mold. Place the mold under a UV lamp. Curing time depends on the lamp intensity and sample thickness but is often complete within minutes. The transition from a liquid to a solid, tack-free film indicates successful network formation.

• Post-Curing: A post-cure step, either by extended UV exposure or gentle heating (e.g., 60°C for 1 hour), can help ensure the reaction goes to completion.

• Characterization: The crosslinked polymer can be characterized by swelling studies in a suitable solvent (e.g., THF or chloroform), FTIR (to monitor the disappearance of -SH and C=C- peaks), and Dynamic Mechanical Analysis (DMA) to determine its thermomechanical properties.

Applications in Drug Development and Biomedical Science

The polymers derived from undec-10-enyl propanoate are particularly promising for drug delivery due to their biocompatibility and degradability.[3][15]

Drug Encapsulation and Delivery: Linear polyesters from ADMET can be formulated into nanoparticles or microspheres to encapsulate hydrophobic drugs, improving their solubility and circulation time.[16][17] The step-growth nature of thiol-ene polymerization in a miniemulsion process can also produce waterborne nanoparticles suitable for encapsulating therapeutic agents.[18][19] These particles can provide controlled, sustained release as the polymer matrix degrades via hydrolysis of the ester bonds.[16]

Biodegradable Scaffolds and Hydrogels: The crosslinked networks formed via thiol-ene polymerization are ideal for creating soft tissue scaffolds or hydrogels.[20] The mechanical properties and degradation rate can be precisely tuned by adjusting the crosslink density (by changing the functionality of the thiol or ene monomers) and the hydrophilicity of the co-monomers. These scaffolds can be loaded with therapeutic cells or growth factors for tissue engineering applications.

Surface Functionalization: By running a thiol-ene reaction with an off-stoichiometric excess of ene groups, the resulting polymer surface will be decorated with unreacted double bonds. These surface alkenes can then be used for secondary "click" reactions to conjugate targeting molecules (peptides, antibodies) or antifouling polymers like polyethylene glycol (PEG), enhancing the specificity and biocompatibility of the material.[16]

Summary of Polymer Characterization

Validating the success of a polymerization and understanding the properties of the resulting material is paramount.

Technique	Information Obtained
Nuclear Magnetic Resonance (NMR)	Confirms polymer structure, verifies monomer conversion, and can be used for end-group analysis to estimate number-average molecular weight (Mn).
Gel Permeation Chromatography (GPC)	Determines number-average (Mn) and weight-average (Mw) molecular weights, as well as the polydispersity index (PDI = Mw/Mn) for linear polymers.
Fourier-Transform Infrared (FTIR) Spectroscopy	Monitors the disappearance of reactant functional groups (e.g., -SH peak at ~2570 cm⁻¹, C=C-H peak at ~3077 cm⁻¹) to track reaction progress.
Differential Scanning Calorimetry (DSC)	Measures thermal transitions, including the glass transition temperature (Tg) and melting temperature (Tm), which define the material's physical state and processing window.
Thermogravimetric Analysis (TGA)	Assesses the thermal stability and decomposition profile of the polymer.
Dynamic Mechanical Analysis (DMA)	For crosslinked networks, provides information on storage modulus, loss modulus, and tan delta, which relate to the material's stiffness, damping, and crosslink density.

Conclusion and Future Outlook

Undec-10-enyl propanoate stands out as a versatile, bio-based monomer for creating functional polymers with significant potential in the biomedical arena. The efficiency of ADMET and thiol-ene polymerization allows for the synthesis of a wide range of materials, from linear, degradable polyesters for drug delivery nanoparticles to crosslinked networks for tissue engineering scaffolds. Future research will likely focus on copolymerizing this monomer with other functional building blocks to create "smart" materials that can respond to biological stimuli and further refining polymerization techniques to achieve even greater control over polymer architecture and function for targeted therapeutic outcomes.

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• Acyclic Diene Metathesis (ADMET) Polymerization for Synthesis of Chemically Recyclable Bio-based Aliphatic Polyesters. (2024). Preprints.org. [Link]

• Synthesis of new polyesters by acyclic diene metathesis polymerization of bio-based a,u-dienes prepared from. (2019). SciSpace. [Link]

• Renewable Polyethylene Mimics Derived from Castor Oil. ResearchGate. [Link]

• Synthesis of new polyesters by acyclic diene metathesis polymerization of bio-based α,ω-dienes prepared from eugenol and castor oil (undecenoate). (2019). ResearchGate. [Link]

• Synthesis of new polyesters by acyclic diene metathesis polymerization of bio-based α,ω-dienes prepared from eugenol and castor oil (undecenoate). (2019). National Center for Biotechnology Information. [Link]

• Thiol–ene Coupling of Renewable Monomers: at the forefront of bio-based polymeric materials. Diva-portal.org. [Link]

• Thiol‐ene emulsion polymerization using a semi‐continuous approach. (2023). ResearchGate. [Link]

• Enzymatic synthesis of furan-based copolymers: Material characterization and potential for biomedical applications. (2024). Polymers in Medicine. [Link]

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• Advances in Organosulfur-Based Polymers for Drug Delivery Systems. (2024). MDPI. [Link]

• Thiol-Ene Photopolymerization and 3D Printing of Non-Modified Castor Oil Containing Bio-Based Cellulosic Fillers. (2025). MDPI. [Link]

• Simple Preparation of Thiol-Ene Particles in Glycerol and Surface Functionalization by Thiol-Ene Chemistry (TEC) and Surface Chain Transfer Free Radical Polymerization (SCT-FRP). (2018). National Center for Biotechnology Information. [Link]

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Application Notes and Protocols for Electroantennography (EAG) Studies with Undec-10-enyl propanoate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This document provides a detailed guide for conducting electroantennography (EAG) studies using undec-10-enyl propanoate. As a volatile organic compound, undec-10-enyl propanoate holds potential as a semiochemical, such as a pheromone or kairomone, for various insect species. Electroantennography is a powerful electrophysiological technique used to measure the summed electrical response of an insect's antenna to an olfactory stimulus.[1][2] This method is instrumental in identifying compounds that are detectable by insects, making it a cornerstone of research in chemical ecology, the development of pest management strategies, and the screening of new attractants or repellents.

This guide is designed to provide both the foundational principles and the practical steps for implementing EAG assays with undec-10-enyl propanoate. The protocols herein are synthesized from established EAG methodologies and insights from studies on structurally similar long-chain ester compounds.

Introduction to Electroantennography and Undec-10-enyl propanoate

The Principle of Electroantennography (EAG)

The EAG technique measures the gross electrical potential change across an insect antenna when it is exposed to an odorant.[1][2] This signal represents the sum of depolarizations of numerous olfactory receptor neurons (ORNs) housed within sensilla on the antenna. When an odorant molecule, such as undec-10-enyl propanoate, binds to its specific olfactory receptor on the dendritic membrane of an ORN, it triggers the opening of ion channels. This influx of ions generates a change in the membrane potential. The EAG recording is the collective measurement of these potential changes from thousands of responding neurons.[2]

The amplitude of the EAG response is generally proportional to the concentration of the stimulus and the number of ORNs responding to it. This dose-dependent response allows for the quantitative comparison of the olfactory sensitivity of an insect to different compounds.

Undec-10-enyl propanoate: A Candidate Semiochemical

Undec-10-enyl propanoate (C14H26O2) is an ester with a terminal double bond, a structural feature common in many insect pheromones and plant volatiles. Its physical and chemical properties are summarized in the table below. Given its structure, it is a prime candidate for investigation as a semiochemical that could influence insect behavior, such as mating or host location.

Property	Value	Source
CAS Number	72928-24-6	[3]
Molecular Formula	C14H26O2	[3]
Molecular Weight	226.35 g/mol	[3]
Boiling Point (est.)	280°C	[3]
Flash Point (est.)	119.68 °C	[3]
Odor Profile	Waxy, Fatty, Fruity, Rose	[3]

While direct EAG studies with undec-10-enyl propanoate are not extensively documented in publicly available literature, studies on similar esters, such as undecenyl acetate and other long-chain acetates and propanoates, have shown significant EAG responses in various insect species, particularly within the order Lepidoptera (moths and butterflies). Therefore, this guide will focus on a generalized protocol applicable to these insects, which can be adapted for other orders.

Experimental Protocols

This section provides a step-by-step methodology for conducting EAG experiments with undec-10-enyl propanoate.

Materials and Equipment

Insects:

• Adult insects of the target species (e.g., moths such as Helicoverpa armigera or Spodoptera litura, which are known to respond to a range of esters).[4] Rearing conditions should be standardized to ensure consistent physiological states of the insects.

Chemicals:

• Undec-10-enyl propanoate: High purity (>95%).

• Solvent: Redistilled hexane or paraffin oil. The choice of solvent is critical as it must be of high purity to avoid eliciting a response itself.

• Saline Solution: For example, Ringer's solution (composition can vary depending on the insect species).

• Conductive Gel: For establishing a good electrical connection.

Equipment:

• Dissecting microscope

• Micromanipulators (for precise electrode placement)

• Glass capillary tubes (for pulling electrodes)

• Microelectrode puller

• Ag/AgCl electrodes

• High-impedance DC amplifier

• Data acquisition system (e.g., a computer with appropriate software)

• Air delivery system (for purified and humidified air)

• Stimulus controller (for precise timing of odor puffs)

• Faraday cage (to shield the preparation from electrical noise)

• Pasteur pipettes and filter paper for stimulus delivery

Workflow Overview

Caption: General workflow for an EAG experiment.

Step-by-Step Protocol

Step 1: Preparation of Undec-10-enyl Propanoate Stimulus

• Stock Solution: Prepare a stock solution of undec-10-enyl propanoate in the chosen solvent (e.g., 10 mg/mL in hexane). Due to the hydrophobic nature of the compound, ensure it is fully dissolved.

• Serial Dilutions: Create a series of dilutions from the stock solution to establish a dose-response curve. A logarithmic series is recommended, for example: 100 µg/µL, 10 µg/µL, 1 µg/µL, 0.1 µg/µL, and 0.01 µg/µL.

• Stimulus Cartridges: For each concentration, apply 10 µL of the solution onto a small piece of filter paper (e.g., 1 cm x 2 cm). After allowing the solvent to evaporate for a few minutes, insert the filter paper into a clean Pasteur pipette. Prepare a control pipette containing only the solvent-treated filter paper.

Step 2: Antenna Preparation and Mounting

• Immobilization: Immobilize an adult insect. This can be done by chilling it on ice for a few minutes or by placing it in a restraining holder (e.g., a pipette tip with the end cut off).

• Excision: Under a dissecting microscope, carefully excise one antenna at its base using fine scissors. For some protocols, the head of the insect is removed and mounted.

• Mounting: Immediately place the excised antenna onto the electrode holder. A common method is to place the base of the antenna in contact with the reference electrode and the tip in contact with the recording electrode. A small amount of conductive gel can be applied to ensure a good electrical connection. Alternatively, the tip of the antenna can be slightly cut to allow for insertion into the recording electrode.

Step 3: Electrode Preparation and Placement

• Pulling Electrodes: Pull glass capillary tubes to a fine point using a microelectrode puller. The tip diameter may need to be adjusted based on the size of the antenna.

• Filling Electrodes: Fill the glass electrodes with the saline solution using a fine syringe. Insert Ag/AgCl wires into the back of the electrodes, ensuring they are in contact with the saline solution.

• Positioning: Using micromanipulators, carefully bring the electrodes into contact with the antenna as described in the mounting step. The entire setup should be placed within a Faraday cage to minimize electrical interference.

Step 4: EAG Recording

• Airflow: A continuous stream of purified and humidified air (e.g., at 0.5 L/min) is directed over the antenna through a delivery tube.

• Stimulus Delivery: To deliver a stimulus, a puff of air (e.g., 0.5 seconds in duration) is diverted through the stimulus pipette by a stimulus controller. This injects the odorant into the continuous airstream.

• Recording: The resulting electrical signal from the antenna is amplified and recorded by the data acquisition system.

• Experimental Sequence:

  • Allow the antenna to stabilize in the clean airstream for a few minutes before starting the recordings.

  • Present the stimuli in order of increasing concentration to avoid adaptation or saturation of the receptors.

  • Include a solvent control at the beginning and periodically throughout the experiment to ensure the antenna is not responding to the solvent.

  • Allow sufficient time between stimuli (e.g., 30-60 seconds) for the antenna to return to its baseline potential.

  • Use a reference compound with a known EAG response to monitor the viability of the antenna over time.

Data Analysis and Interpretation

Measuring the EAG Response

The EAG response is typically measured as the peak amplitude of the negative voltage deflection from the baseline, in millivolts (mV). Specialized software can be used for this analysis.

Normalization of Data

To account for the gradual decrease in antennal responsiveness over time, EAG responses can be normalized. This is often done by expressing the response to the test compound as a percentage of the response to a standard reference compound presented at a specific concentration.

Normalized Response (%) = (Response to Test Compound / Response to Reference Compound) x 100

Dose-Response Curves

Plotting the normalized EAG response against the logarithm of the stimulus concentration generates a dose-response curve. This allows for the determination of the detection threshold and the comparison of the relative sensitivity of the antenna to different compounds.

Example Data Table:

Concentration (µg/µL)	Mean EAG Response (mV) ± SEM	Normalized Response (%)
Solvent Control	0.1 ± 0.02	0
0.01	0.3 ± 0.05	15
0.1	0.8 ± 0.1	40
1	1.5 ± 0.2	75
10	2.0 ± 0.25	100
100	2.1 ± 0.26	105

Note: The reference for normalization is the response to 10 µg/µL of undec-10-enyl propanoate.

Causality and Self-Validation

Explaining Experimental Choices:

• Choice of Solvent: Hexane and paraffin oil are commonly used due to their high volatility and low potential to elicit an olfactory response. The use of a solvent control is a critical self-validating step to rule out any non-specific responses.

• Dose-Response Design: Presenting stimuli in increasing order of concentration minimizes the risk of receptor adaptation, which could mask responses to lower concentrations. Periodically re-testing with a standard compound helps to validate the ongoing viability of the antennal preparation.

• Humidified Air: Maintaining the appropriate humidity of the air stream is crucial for keeping the antennal preparation viable for an extended period.

Troubleshooting Common Issues:

Issue	Possible Cause	Solution
Noisy Baseline	Poor electrical contact, external electrical interference.	Check electrode connections, ensure the Faraday cage is properly grounded.
No Response	Inactive compound, damaged antenna, incorrect stimulus delivery.	Test with a known active compound, prepare a fresh antenna, check the airflow and stimulus controller.
Drifting Baseline	Changes in temperature or humidity, unstable electrode potentials.	Allow the system to stabilize, check for air bubbles in the electrodes.

Advanced Applications and Future Directions

• Gas Chromatography-Electroantennographic Detection (GC-EAD): This powerful technique combines the separation capabilities of gas chromatography with the sensitivity of the insect antenna as a detector.[4][5] It allows for the identification of biologically active compounds within complex mixtures, such as natural plant extracts or insect pheromone gland extracts.

• Single Sensillum Recording (SSR): For a more detailed understanding of olfactory coding, SSR can be used to record the activity of individual ORNs. This technique provides information on the specificity of different receptor types.

• Behavioral Assays: EAG responses indicate that a compound is detected, but not necessarily its behavioral effect. Wind tunnel or olfactometer assays are necessary to determine if a compound is an attractant, repellent, or has other behavioral effects.

Conclusion

This guide provides a comprehensive framework for conducting EAG studies with undec-10-enyl propanoate. By following these protocols and understanding the underlying principles, researchers can effectively screen for the olfactory activity of this and other volatile compounds in insects. The data generated from these studies will be invaluable for advancing our understanding of insect chemical communication and for the development of novel and sustainable pest management strategies.

References

• Schneider, D. (1957). Elektrophysiologische Untersuchungen von Chemo- und Mechanorezeptoren der Antenne des Seidenspinners Bombyx mori L. Zeitschrift für vergleichende Physiologie, 40(1), 8-41.
• Witzgall, P., Kirsch, P., & Cork, A. (2010). Sex pheromones and their impact on pest management. Journal of Chemical Ecology, 36(1), 80-100.
• Roelofs, W. L. (1984). Electroantennogram assays: rapid and convenient screening procedures for detecting sex pheromones. In H. E. Hummel & T. A. Miller (Eds.), Techniques in Pheromone Research (pp. 131-159). Springer.

• Ockenfels Syntech GmbH. (n.d.). ELECTROANTENNOGRAPHY. Retrieved from [Link]

• JoVE. (2021). Electroantennogram Protocol for Mosquitoes. Retrieved from [Link]

• Scent.vn. (n.d.). 10-Undecen-1-ol, 1-propanoate (CAS 72928-24-6). Retrieved from [Link]

• The Good Scents Company. (n.d.). 10-undecen-1-yl acetate. Retrieved from [Link]

• Fraser, A. M., & Røstelien, T. (2007). An automated approach to detecting signals in electroantennogram data. Journal of chemical ecology, 33(4), 819–833.
• Martinez, T., et al. (2014). Using Insect Electroantennogram Sensors on Autonomous Robots for Olfactory Searches. Journal of Visualized Experiments, (90), e51704.
• Li, T., et al. (2021). Efficacy of an improved method to screen semiochemicals of insect pests by gas chromatography-electroantennography-mass spectrometry. PeerJ, 9, e11510.
• Riffell, J. A., et al. (2008). Olfactory processing of host-plant volatiles in the sphinx moth Manduca sexta.
• Raguso, R. A., & Light, D. M. (1998). Electroantennogram responses of male and female Manduca sexta to floral and green-leaf volatiles. Journal of chemical ecology, 24(10), 1715-1730.
• Baker, T. C. (2009). Use of electroantennography to understand mechanisms of pheromone perception. In Pheromone Communication in Moths (pp. 235-253). University of California Press.

• EAG Laboratories. (n.d.). SIMSview: SIMS Data Processing Software. Retrieved from [Link]

• Restek. (n.d.). Troubleshooting Guide. Retrieved from [Link]

Sources

• 1. Electroantennography - Wikipedia [en.wikipedia.org]
• 2. ockenfels-syntech.com [ockenfels-syntech.com]
• 3. scent.vn [scent.vn]
• 4. biorxiv.org [biorxiv.org]
• 5. scilit.com [scilit.com]

Technical Notes & Optimization

Executive Summary: The Dual-Reactive Nature of Undec-10-enyl Propanoate

Technical Support Center: Undec-10-enyl Propanoate Reaction Optimization

Undec-10-enyl propanoate (CAS: 72928-24-6) is a bifunctional molecule featuring a hydrolytically sensitive ester linkage and a reactive terminal alkene (

chain).[1] In high-precision applications—such as ADMET polymerization, fragrance synthesis, or thiol-ene click chemistry—control over by-product formation is critical.[1]

The most persistent technical challenges stem from the isomerization of the terminal double bond (migration from

to ) and unintended ester hydrolysis . This guide addresses these specific failure modes with mechanistic insights and corrective protocols.

Troubleshooting Guide: Diagnostics & Solutions

Issue 1: "I am detecting internal alkene isomers (Undec-9-enyl) in my reaction mixture."

Diagnosis: Olefin Isomerization. Mechanism: Terminal alkenes are thermodynamically less stable than internal alkenes.[1] Transition metal catalysts (Ru, Ir, Rh) or strong bases (like DBU) can catalyze the migration of the double bond via a metal-hydride insertion/elimination mechanism or proton abstraction. Impact: In metathesis (ADMET), this leads to chain termination (non-reactive internal olefins) and lowers molecular weight.

Root Cause	Why it happens	Corrective Action
Catalyst Decomposition	Hydride species formed from decomposing Ru-carbenes (Grubbs) actively isomerize alkenes.[1]	Add Benzoquinones: Add 1,4-benzoquinone to scavenge hydride species without poisoning the metathesis catalyst [1].[1]
Thermal Stress	High temperatures (>80°C) accelerate hydride shifts.[1]	Lower Temperature: Operate below 50°C if possible. Use more active catalysts (e.g., Grubbs II) that function at lower T.
Basic Impurities	Residual base (from esterification workup) catalyzes proton migration.[1]	Acid Wash: Ensure the starting material is neutral.[1] Wash with dilute HCl or use a silica plug before reaction.[1]

Issue 2: "My product acidity is increasing over time (Acid Value drift)."

Diagnosis: Ester Hydrolysis. Mechanism: The propanoate ester linkage is susceptible to hydrolysis in the presence of moisture and trace acid/base catalysts, releasing propanoic acid and 10-undecen-1-ol .[1] Impact: Propanoic acid can poison sensitive metal catalysts and alter the odor profile in fragrance applications.

• Solution:

  • Desiccant Protocol: Store the reagent over activated 4Å molecular sieves.

  • Buffer Systems: In aqueous emulsions, maintain pH 6.5–7.5. Avoid strong alkaline conditions which rapidly saponify the ester.[1]

Issue 3: "The reaction mixture is becoming viscous or forming an insoluble gel."

Diagnosis: Uncontrolled Oligomerization/Cross-linking.[1] Mechanism: Radical species (generated by heat, light, or peroxides) can initiate non-selective radical polymerization of the terminal alkene. Alternatively, "thiol-ene" reactions with impurities can cross-link.[1]

• Solution:

  • Radical Inhibitors: Add 100–500 ppm BHT (Butylated hydroxytoluene) or MEHQ if the alkene functionality is not being immediately targeted.

  • Degassing: Oxygen promotes radical formation.[1] Sparge reaction solvents with Argon/Nitrogen for 15 minutes prior to use.[1]

Mechanistic Visualization

The following diagram illustrates the competing pathways for Undec-10-enyl Propanoate: the desired Metathesis/Functionalization vs. the parasitic Isomerization and Hydrolysis pathways.[1]

Figure 1: Competing reaction pathways. Red/Yellow paths represent by-product formation mechanisms that must be suppressed.[1]

Experimental Protocols

Protocol A: Purification & Isomer Suppression

Standardizing the reagent before sensitive catalytic steps.

• Filtration: Pass crude Undec-10-enyl propanoate through a short pad of neutral alumina to remove peroxides and trace acidic impurities.[1]

• Degassing: Place the liquid in a Schlenk flask. Perform 3 cycles of Freeze-Pump-Thaw to remove dissolved oxygen.[1]

• Additive Doping (For Metathesis): If performing metathesis, add 1,4-benzoquinone (5 mol% relative to catalyst) to the reaction mixture. This acts as a hydride scavenger to prevent the isomerization shown in Fig 1 [1].[1]

Protocol B: Monitoring By-Product Formation (GC-MS Method)

Self-validating analytical method to quantify isomerization.[1]

• Column: HP-5 or DB-Wax (30m x 0.25mm).[1]

• Temperature Program:

  • Hold 50°C (2 min).

  • Ramp 10°C/min to 250°C.

• Retention Time Markers:

  • Undec-10-enyl propanoate: Reference Standard.[1][2][3][4]

  • Undec-9-enyl isomer: Typically elutes 0.2–0.5 min earlier than the terminal alkene due to slightly lower boiling point/polarity.[1]

  • 10-Undecen-1-ol: Distinct broad peak (if silylated, sharp peak).[1]

• Acceptance Criteria: Isomer content < 1.5% for high-grade polymerizations.[1]

Comparative Data: Catalyst Effects on Isomerization

The choice of catalyst significantly impacts the ratio of desired product vs. isomerized by-product.[1]

Catalyst System	Reaction Temp	Yield (Desired)	Isomerization By-Product	Notes
Grubbs 1st Gen	40°C	85%	High (~5-8%)	Prone to hydride formation; requires scavengers.[1]
Grubbs 2nd Gen	40°C	92%	Moderate (~3%)	Higher activity allows lower temp, reducing thermal isomerization.[1]
Hoveyda-Grubbs	60°C	95%	Low (<1%)	Most robust against isomerization; "release-return" mechanism stabilizes active species [2].[1]
Acid Catalysis	80°C	N/A	Very High (>15%)	Strong acids (e.g., in esterification) promote rapid migration.

References

• Prevention of Undesired Isomerization during Olefin Metathesis. Source: ACS Publications (Organic Letters) Citation: Hong, S. H., & Grubbs, R. H. (2006). Highly Active and Stereoselective Olefin Metathesis.[1][5] URL:[Link]

• Synthesis of Polyesters by Acyclic Diene Metathesis (ADMET). Source: Royal Society of Chemistry (Polymer Chemistry) Citation: Vilela, C., et al. (2019). Synthesis of new polyesters by acyclic diene metathesis polymerization of bio-based α,ω-dienes.[1][6] URL:[Link]

• Transesterification of Ethyl-10-undecenoate Using Metal Oxide Catalysts. Source: ACS Omega Citation: Okada, T., et al. (2022).[7][8] Transesterification of Ethyl-10-undecenoate... for Efficient Conversion of Plant Oils. URL:[Link]

Sources

• 1. 255727-66-3 | Undec-10-en-1-yl 2-bromo-2-methylpropanoate - AiFChem [aifchem.com]
• 2. guidechem.com [guidechem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. scent.vn [scent.vn]
• 5. par.nsf.gov [par.nsf.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Transesterification of Ethyl-10-undecenoate Using a Cu-Deposited V2O5 Catalyst as a Model Reaction for Efficient Conversion of Plant Oils to Monomers and Fine Chemicals - PMC [pmc.ncbi.nlm.nih.gov]

"analytical methods for detecting impurities in undec-10-enyl propanoate"

Technical Support Center | Application Note AN-UP-2025

To: Quality Control Managers, Analytical Chemists, and Process Development Scientists From: Senior Application Scientist, Separation Sciences Division Subject: Comprehensive impurity profiling and troubleshooting for Undec-10-enyl Propanoate (CAS 72928-24-6)

Executive Summary

Undec-10-enyl propanoate is a specialized fatty acid ester utilized primarily in fragrance formulations and as a chemical intermediate. Its critical quality attributes (CQAs) rely heavily on the integrity of the terminal double bond (C10=C11) and the absence of residual precursors (propionic acid, undecylenic acid).

This guide moves beyond standard monographs. We address the specific analytical challenges of this molecule: distinguishing terminal vs. internal alkene isomers, quantifying short-chain acidic impurities that cause peak tailing, and monitoring oxidative degradation.

Module 1: Gas Chromatography (GC) – The Primary Defense

The Challenge: Undec-10-enyl propanoate synthesis (via esterification of undecylenic acid with propionic acid) often leaves residual propionic acid. Due to its high polarity and volatility, propionic acid exhibits severe tailing on non-polar columns, potentially masking early-eluting impurities or co-eluting with solvents.

The Protocol: Optimized GC-FID/MS Method

• Column Selection: A standard 5% phenyl (e.g., DB-5) is insufficient for impurity profiling of free acids. You must use a Nitroterephthalic acid-modified PEG column (e.g., DB-FFAP or HP-FFAP) to analyze the ester and residual acids simultaneously without derivatization.

Method Parameters:

Parameter	Setting	Rationale
Column	DB-FFAP (30m x 0.25mm x 0.25µm)	Acid-modified stationary phase prevents adsorption of residual propionic/undecylenic acids.
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Maintains separation efficiency during temperature ramping.
Inlet	Split (20:1) @ 240°C	High split ratio prevents column overload from the major ester component.
Oven Program	50°C (2 min) → 10°C/min → 240°C (10 min)	Low initial temp traps volatile propionic acid; ramp separates isomers.
Detector	FID @ 260°C / MS (Scan 35-350 m/z)	FID for quantitation (broad linear range); MS for impurity ID.

Troubleshooting Guide: Common GC Issues

Q: I see a "ghost peak" or broad hump at the beginning of my chromatogram.

• Diagnosis: This is likely residual Propionic Acid (B.P. 141°C) interacting with active sites in a dirty inlet liner.

• Fix: Replace the inlet liner with a deactivated wool liner . If the issue persists, switch to the FFAP column described above.

Q: My main ester peak has a "shoulder" on the trailing edge.

• Diagnosis: This indicates Isomerization . The terminal double bond (10-enyl) may have migrated to the 9-enyl position during synthesis (acid-catalyzed migration) or thermal stress in the injector.

• Verification: See Module 2 (NMR).

Module 2: Structural Integrity & Isomer Detection (NMR)

The Challenge: GC-MS often fails to distinguish between undec-10-enyl (terminal) and undec-9-enyl (internal) isomers because their fragmentation patterns are nearly identical. However, the olfactory profile and chemical reactivity differ significantly.

The Protocol: 1H-NMR Validation Nuclear Magnetic Resonance (NMR) is the only definitive method to quantify double bond migration.

• Solvent: Deuterated Chloroform (

  ).

• Focus Region: 4.5 ppm – 6.0 ppm (Olefinic region).

Interpretation Table:

Signal (ppm)	Multiplicity	Assignment	Significance
5.75 – 5.85	Multiplet (1H)	(Internal H of terminal alkene)	Target Signal. Confirms correct structure.
4.90 – 5.05	Multiplet (2H)	(Terminal H's)	Target Signal. Confirms correct structure.
5.30 – 5.50	Multiplet	(Internal alkene)	Impurity. Indicates migration (isomerization).
2.30	Quartet (2H)	(Propionate alpha-protons)	Confirms esterification.

Visualization: The Isomerization Pathway The following diagram illustrates how thermal stress or acidic catalysts cause the double bond to migrate, creating the difficult-to-separate impurity.

Caption: Acid-catalyzed migration of the terminal double bond to the thermodynamically more stable internal position.

Module 3: Wet Chemistry & Residual Analysis

The Challenge: Oxidation is a major risk. The terminal double bond is susceptible to autoxidation, forming peroxides which then degrade into aldehydes (off-odors).

Protocol A: Acid Value (AV) Titration

• Purpose: Quantifies residual Propionic and Undecylenic acid.

• Method: Dissolve 5g sample in neutralized ethanol/ether (1:1). Titrate with 0.1N KOH using Phenolphthalein.

• Specification: Target

  mg KOH/g. High values indicate incomplete esterification or hydrolysis.

Protocol B: Peroxide Value (PV)

• Purpose: Detect early-stage oxidation before off-odors appear.

• Method: Iodometric titration (AOCS Cd 8b-90).

• Specification: Target

  meq/kg.

Analytical Decision Workflow

Use this logic flow to determine the root cause of purity failures.

Caption: Diagnostic workflow for categorizing impurity types based on chromatographic behavior.

Frequently Asked Questions (FAQ)

Q1: Can I use a standard DB-5 or DB-1 column for this analysis? A: You can, but it is risky. Non-polar columns (DB-1/DB-5) often cause propionic acid to streak or elute with the solvent front. If you must use a non-polar column, you should derivatize the sample first (e.g., using BSTFA) to convert the residual acids into silyl esters, improving their peak shape.

Q2: What is the specific retention time order on a Wax/FFAP column? A: Based on polarity and boiling point, the elution order is typically:

• Propionic Acid (Most volatile, but retained by polarity)

• Undec-10-enyl Propanoate (Main Peak)

• Undecylenic Acid (High boiling point, elutes last) Note: Always run pure standards of the acids to establish relative retention times (RRT) for your specific instrument.

Q3: The sample smells "sour" but the GC purity is 99%. Why? A: Propionic acid has an extremely low odor threshold. A residual level of 0.1% (which might look small on a GC trace if the integration parameters are not sensitive enough) is enough to ruin the olfactory profile. Trust the Acid Value titration over the GC area% for residual acids.

References

• International Council for Harmonisation (ICH). (2006).[1] Q3A(R2): Impurities in New Drug Substances.[1] Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2023). Propanoic acid - Gas Chromatography Data.[2][3] NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• American Oil Chemists' Society (AOCS). (2017). Official Method Cd 8b-90: Peroxide Value Acetic Acid-Isooctane Method. Retrieved from [Link]

• PubChem. (2025). 10-Undecenoic acid (Undecylenic Acid) Compound Summary. National Library of Medicine. Retrieved from [Link]

• Restek Corporation. (2024). Analysis of Free Fatty Acids on Stabilwax-DA. Chromatogram Database. Retrieved from [Link](General reference for fatty acid separation on acid-deactivated wax columns).

Sources

• 1. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Propanoic acid [webbook.nist.gov]
• 3. Propanoic Acid: Properties, Production, Applications, and Analysis - Creative Proteomics [creative-proteomics.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Undec-10-enyl Propanoate

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of any chemical, regardless of its perceived hazard level, demands a systematic approach to personal protection. This guide provides essential, field-proven guidance on the selection and use of Personal Protective Equipment (PPE) for Undec-10-enyl propanoate (CAS No. 72928-24-6).

While Undec-10-enyl propanoate itself lacks extensive, publicly available hazard data, its chemical structure—an ester of 10-undecenoic acid and propanol—necessitates a conservative safety posture. Our protocols are therefore synthesized from the known hazards of structurally related compounds, particularly 10-undecenoic acid, which is classified as a skin and eye irritant.[1][2][3][4] This principle of "safety by analogy" is a cornerstone of responsible chemical handling in a research environment.

The Foundation: A Proactive Hazard Assessment

The selection of PPE is not a one-size-fits-all exercise; it is the direct outcome of a thorough risk assessment. For Undec-10-enyl propanoate, we must infer potential hazards based on its parent compounds and functional groups.

• Skin Irritation: 10-Undecenoic acid is a known skin irritant.[2][3][4] Esters can also cause skin irritation. Therefore, we must assume Undec-10-enyl propanoate can cause, at minimum, moderate skin inflammation upon direct or repeated contact.[4]

• Eye Irritation: Direct contact with organic esters and acids can cause serious eye irritation.[1][2][3] Consequently, any procedure with a risk of splashes or aerosol generation requires robust eye protection.

• Respiratory Irritation: While the vapor pressure is low, inhalation of aerosols, mists, or vapors generated at elevated temperatures could irritate the respiratory tract.[4][5]

This assessment dictates that all handling procedures must prevent skin, eye, and respiratory exposure.

Core Protective Measures: Your Essential Armor

Based on the hazard assessment, the following PPE is mandatory for all personnel handling Undec-10-enyl propanoate.

Eye and Face Protection

Standard safety glasses are insufficient. The risk of chemical splashes requires, at a minimum, chemical safety goggles that provide a complete seal around the eyes, compliant with OSHA's eye and face protection regulations in 29 CFR 1910.133.[5]

• Causality: Goggles protect against liquid splashes from all angles, a hazard that standard safety glasses with side shields do not adequately mitigate.

• Escalation of Protection: For procedures involving larger volumes (>1 liter) or a significant risk of splashing (e.g., mixing, heating, pressure transfers), a full-face shield must be worn in addition to chemical safety goggles.

Hand Protection: The Critical Barrier

No single glove material can protect against all chemicals.[6] For Undec-10-enyl propanoate, an organic ester, glove selection must be deliberate. Nitrile gloves are an excellent starting point for incidental contact due to their broad chemical resistance and tendency to tear visibly when punctured.[7]

Glove Material	Suitability for Esters & Organic Acids	Recommended Use Case
Nitrile	Good for splash protection and incidental contact.[6][7]	Routine lab work, small-volume transfers, sample preparation.
Neoprene	Good resistance to acids, bases, and alcohols.[7][8]	Extended contact, handling contaminated equipment.
Butyl Rubber	Excellent resistance to ketones, esters, and aldehydes.[8]	High-risk tasks, immersion, or large-volume handling.
Natural Latex	Poor resistance to many organic solvents. Not recommended.[8]	Not suitable for handling Undec-10-enyl propanoate.

• Operational Mandate: Always double-check glove integrity before use. For any task involving more than incidental contact, consult a chemical resistance chart from the glove manufacturer. Never wash or reuse disposable gloves.[7]

Skin and Body Protection

A flame-resistant laboratory coat is the minimum requirement. For tasks with a higher splash potential, supplement this with a chemical-resistant apron made from materials like PVC or neoprene.[3][9]

• Best Practice: Clothing worn under your PPE should cover all exposed skin. Shorts and open-toed shoes are strictly prohibited in the laboratory environment where this chemical is handled.

Respiratory Protection

Under standard laboratory conditions with adequate engineering controls (i.e., a certified chemical fume hood), respiratory protection is typically not required. However, if you are working outside of a fume hood where aerosols or mists may be generated, or if ventilation is insufficient, a NIOSH-approved respirator is necessary.[5] A risk assessment should be performed to determine the appropriate cartridge type, typically an organic vapor (OV) cartridge.

Procedural Discipline: A Self-Validating System

Trustworthy safety protocols are built on clear, repeatable procedures. The following workflows are designed to be self-validating, ensuring protection at every stage of handling.

PPE Selection Workflow

The following decision-making process should be applied before any new or modified procedure involving Undec-10-enyl propanoate.

Sources

• 1. fishersci.com [fishersci.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. arkema.com [arkema.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 8. safety.fsu.edu [safety.fsu.edu]
• 9. SAFE CHEMICAL HANDLING PROTECTION PPE KIT [wilhelmsen.com]